Cas no 1176629-59-6 (4',6-Difluoro-[1,1'-biphenyl]-3-carbaldehyde)

• Product Name: 4',6-Difluoro-[1,1'-biphenyl]-3-carbaldehyde
• CAS No: 1176629-59-6
• MF: C₁₃H₈F₂O
• MW: 218.198830604553
• CID: 4998943
• Update Time: 2025-08-05

4',6-Difluoro-[1,1'-biphenyl]-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4',6-Difluoro-[1,1'-biphenyl]-3-carbaldehyde
• 4',2-Difluorobiphenyl-5-carboxaldehyde
• 4-fluoro-3-(4-fluorophenyl)benzaldehyde

• Inchi： 1S/C13H8F2O/c14-11-4-2-10(3-5-11)12-7-9(8-16)1-6-13(12)15/h1-8H
• InChI Key： XDZOTIJINSWTTH-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=O)C=C1C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4',6-Difluoro-[1,1'-biphenyl]-3-carbaldehyde

Introduction to 4',6-Difluoro-[1,1'-biphenyl]-3-carbaldehyde (CAS No. 1176629-59-6)

4',6-Difluoro-[1,1'-biphenyl]-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1176629-59-6, is a fluorinated aromatic aldehyde that has garnered significant attention in the field of medicinal chemistry and chemical biology. This compound belongs to the biphenyl derivatives, a class of molecules widely studied for their diverse pharmacological properties. The introduction of fluorine atoms at the 4' and 6' positions of the biphenyl core introduces unique electronic and steric effects, making this compound a promising candidate for further exploration in drug discovery and material science.

The structural features of 4',6-Difluoro-[1,1'-biphenyl]-3-carbaldehyde make it an intriguing scaffold for medicinal chemists. The presence of an aldehyde group at the 3-position provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives. Additionally, the fluorine atoms can modulate the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. These properties have led to its investigation in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced binding affinity and improved pharmacokinetic profiles. Studies have shown that fluorine atoms can increase the metabolic stability of drugs by resisting hydrolysis and oxidation. Furthermore, fluorine substitution can influence molecular shape and electronic distribution, leading to better interactions with biological targets. 4',6-Difluoro-[1,1'-biphenyl]-3-carbaldehyde exemplifies these advantages, making it a valuable building block for the development of novel therapeutics.

One of the most compelling aspects of 4',6-Difluoro-[1,1'-biphenyl]-3-carbaldehyde is its potential in fragment-based drug design. Fragment-based approaches involve identifying small molecules with high affinity for a target protein and then linking these fragments together to create more potent drugs. The simplicity of 4',6-Difluoro-[1,1'-biphenyl]-3-carbaldehyde makes it an ideal candidate for such studies. Its ability to interact with biological targets through both hydrophobic and hydrogen bonding interactions provides multiple avenues for optimization.

Recent research has highlighted the role of biphenyl derivatives in modulating enzyme activity. For instance, studies have demonstrated that certain biphenyl aldehydes can inhibit kinases and other enzymes involved in cancer progression. 4',6-Difluoro-[1,1'-biphenyl]-3-carbaldehyde shares structural similarities with these known inhibitors, suggesting that it may also exhibit similar enzymatic activity. Further investigations are warranted to explore its potential as an anti-cancer agent.

The synthesis of 4',6-Difluoro-[1,1'-biphenyl]-3-carbaldehyde involves multi-step organic reactions that highlight the versatility of modern synthetic chemistry. The introduction of fluorine atoms requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve this goal. These synthetic strategies not only facilitate the production of 4',6-Difluoro-[1,1'-biphenyl]-3-carbaldehyde but also provide insights into developing similar fluorinated aromatic compounds.

The applications of 4',6-Difluoro-[1,1'-biphenyl]-3-carbaldehyde extend beyond pharmaceuticals. In material science, fluorinated aromatic compounds are used to develop advanced materials with unique properties. For example, they can enhance the thermal stability and chemical resistance of polymers. The presence of both fluorine atoms and an aldehyde group in 4',6-Difluoro-[1,1'-biphenyl]-3-carbaldehyde makes it a versatile intermediate for synthesizing such materials.

Future research directions for 4',6-Difluoro-[1,1'-biphenyl]-3-carbaldehyde include exploring its role in modulating protein-protein interactions and developing new synthetic methodologies for fluorinated biphenyl derivatives. The growing body of evidence supporting the use of fluorinated compounds in drug discovery suggests that 4',6-Difluoro-[1,1'-biphenyl]-3-carbaldehyde will continue to be a subject of intense study.

In conclusion,4',6-Difluoro-[1,1'-biphenyl]-3-carbaldehyde (CAS No. 1176629-59-6) is a multifaceted compound with significant potential in medicinal chemistry and material science. Its unique structural features make it an attractive scaffold for drug development and material innovation. As research progresses，the full therapeutic and industrial potential of this compound will likely be realized，leading to new breakthroughs in health care and technology.